molecular formula C7H11ClN2O2 B556572 methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate hydrochloride CAS No. 180258-45-1

methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate hydrochloride

Cat. No. B556572
CAS RN: 180258-45-1
M. Wt: 190.63 g/mol
InChI Key: HEOKCJUUKIPIMM-UHFFFAOYSA-N
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Description

“Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate hydrochloride” is a chemical compound with the empirical formula C7H11ClN2O2 . It is a solid substance and is usually available for research purposes .


Synthesis Analysis

The synthesis of pyrrole derivatives, such as “this compound”, often involves condensation reactions . For instance, Maehara et al. reported the condensation of carboxylic acid moiety with substituted amine i.e. 2,4,4-trimethoxybutan-1-amine under reflux conditions followed by acid-mediated cyclization, that resulted in the formation of N-acyl derivative of pyrrole .


Molecular Structure Analysis

The molecular weight of “this compound” is 190.63 . The SMILES string representation of the molecule is Cl.COC(=O)c1cc(N)cn1C .

Scientific Research Applications

  • Scaffolding in Medicinal Chemistry : Methyl 4-(het)aryl-3-amino-1H-pyrrole-2-carboxylates, closely related to your query, have been synthesized and identified as useful building blocks in medicinal chemistry. They provide access to nitrogen heterocycles with potential therapeutic interest (Rochais, Lisowski, Dallemagne, & Rault, 2004).

  • Synthesis of α-Aminopyrrole Derivatives : A methodology has been developed for the synthesis of methyl 5-aminopyrrole-3-carboxylates from related compounds. These derivatives react with various agents, yielding products with potential applications in creating novel chemical entities (Galenko, Linnik, Khoroshilova, Novikov, & Khlebnikov, 2019).

  • One-Pot Synthesis Approach : Methyl 4-aminopyrrole-2-carboxylates have been synthesized using a one-pot relay catalytic cascade reaction. This approach facilitates the introduction of substituents at the pyrrole nitrogen, which is significant for creating diverse chemical structures (Galenko, Tomashenko, Khlebnikov, & Novikov, 2015).

  • Derivatives for Therapeutic Applications : Various derivatives of methyl 4-aminopyrrole-2-carboxylates have been synthesized, which show promise in therapeutic applications. For example, compounds demonstrating analgesic and neurobehavioral activities have been developed (Massa et al., 1989).

  • Antimicrobial Agent Synthesis : Novel derivatives of methyl 4-aminopyrrole-2-carboxylates have been synthesized and evaluated for their antimicrobial activities. These compounds showed promising antibacterial and antifungal properties (Hublikar et al., 2019).

  • Supramolecular Chemistry Applications : Pyrrole-2-carboxylates, including derivatives of methyl 4-aminopyrrole-2-carboxylates, have been used in crystal engineering, demonstrating robust supramolecular synthons for designing structured materials (Yin & Li, 2006).

Safety and Hazards

“Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate hydrochloride” is classified as a hazardous substance. It has the hazard statements H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding dust formation, avoiding contact with skin, eyes, and clothing, and ensuring adequate ventilation .

Mechanism of Action

Target of Action

Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate hydrochloride is a chemical compound with potential applications in various biochemical research .

Biochemical Pathways

It’s often used as a catalyst or intermediate in organic synthesis, which suggests it may interact with a variety of biochemical pathways .

Action Environment

Environmental factors can influence the action, efficacy, and stability of many compounds. It’s known that the compound is a white solid that is soluble in water and alcohol , suggesting that its stability and efficacy could be influenced by factors such as temperature, pH, and the presence of other solvents.

properties

IUPAC Name

methyl 4-amino-1-methylpyrrole-2-carboxylate;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10N2O2.ClH/c1-9-4-5(8)3-6(9)7(10)11-2;/h3-4H,8H2,1-2H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HEOKCJUUKIPIMM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=C1C(=O)OC)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11ClN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90939310
Record name Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90939310
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

190.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

180258-45-1
Record name 180258-45-1
Source DTP/NCI
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Record name Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90939310
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate hydrochloride
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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